N-{4-[(ethylamino)carbonyl]phenyl}isonicotinamide

• Molecular Formula: C15H15N3O2
• Molecular Weight: 269.3 g/mol
• IUPAC Name: N-[4-(ethylcarbamoyl)phenyl]pyridine-4-carboxamide
• InChI: InChI=1S/C15H15N3O2/c1-2-17-14(19)11-3-5-13(6-4-11)18-15(20)12-7-9-16-10-8-12/h3-10H,2H2,1H3,(H,17,19)(H,18,20)
• InChI Key: ZBWAUUVIXTVTHC-UHFFFAOYSA-N
• SMILES: CCNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=NC=C2

Description

N-{4-[(ethylamino)carbonyl]phenyl}isonicotinamide, commonly known as ECI, is a synthetic compound that has gained significant attention in the scientific community due to its potential applications in medical research. ECI belongs to the family of isonicotinamides, which have been extensively studied for their pharmacological properties.

Mechanism of Action

The mechanism of action of ECI is not fully understood. However, it has been suggested that ECI exerts its anticancer effects by inducing apoptosis, inhibiting cell proliferation, and suppressing angiogenesis. ECI has also been found to modulate the expression of various genes involved in cancer progression.
Biochemical and Physiological Effects
ECI has been shown to exhibit various biochemical and physiological effects. It has been found to reduce the levels of pro-inflammatory cytokines, such as interleukin-6 and tumor necrosis factor-alpha. ECI has also been shown to increase the levels of antioxidant enzymes, such as superoxide dismutase and catalase. Additionally, ECI has been found to reduce the levels of reactive oxygen species, which are known to cause oxidative stress and damage to cells.

Advantages and Limitations for Lab Experiments

One of the advantages of using ECI in lab experiments is its low toxicity. ECI has been found to be well-tolerated in animal models, with no significant adverse effects reported. Additionally, ECI is relatively easy to synthesize and purify, making it a cost-effective option for researchers. However, one limitation of using ECI in lab experiments is its poor solubility in water, which can make it challenging to administer in vivo.

Future Directions

There are several future directions for research on ECI. One area of focus is the development of novel drug delivery systems to enhance the solubility and bioavailability of ECI. Another area of interest is the investigation of ECI's potential applications in the treatment of other diseases, such as neurodegenerative disorders and autoimmune diseases. Additionally, further studies are needed to elucidate the mechanism of action of ECI and to identify potential drug targets.

Synthesis Methods

ECI can be synthesized using various methods, including the reaction of isonicotinic acid with ethyl chloroformate, followed by the reaction with ethylamine. Another method involves the reaction of 4-aminobenzoyl chloride with isonicotinic acid, followed by the reaction with ethylamine. The purity of ECI can be enhanced by recrystallization using solvents such as ethanol.

Scientific Research Applications

ECI has been extensively studied for its potential applications in medical research. It has been shown to exhibit anti-inflammatory, antioxidant, and anticancer properties. ECI has been found to inhibit the growth of cancer cells in various types of cancer, including breast, lung, and colon cancer. It has also been shown to enhance the efficacy of chemotherapy drugs.